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Compound of Interest

Compound Name: Tetronic acid

Cat. No.: B1195404 Get Quote

An In-depth Technical Guide to the Physical Properties of Tetronic Acid

Introduction
Tetronic acid, systematically known as 4-Hydroxyfuran-2(5H)-one, is a γ-lactone with the

molecular formula C4H4O3.[1] It is a fundamental chemical structure found in numerous

natural products, including the well-known ascorbic acid (vitamin C) and various metabolites

from fungi.[2][3] Structurally, it is characterized by a five-membered ring containing a lactone

and a β-keto-enol system, which allows it to exist in two tautomeric forms: a keto form

(tetrahydrofuran-2,4-dione) and a predominant enol form (4-hydroxy-2(5H)-furanone).[1][2] This

structural motif is the core of a class of pesticides and serves as a versatile precursor in

organic synthesis for a variety of substituted furans and butenolides.[1][2][4]

Core Physical Properties
The physical characteristics of Tetronic acid are essential for its application in drug

development and chemical synthesis. The data, compiled from various sources, are presented

below. It is important to note that some values, particularly for boiling point and pKa, are

predicted and may vary from experimental results.

Quantitative Data Summary
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Property Value Source

Molecular Formula C4H4O3 [1][5][6]

Molar Mass 100.07 g/mol [1][4][6]

Melting Point
135-143 °C (with

decomposition)
[1][4][5][7][8][9]

Boiling Point 316.03 - 324.3 °C (Predicted) [4][5][7]

Density 1.375 - 1.551 g/cm³ (Predicted) [4][5][7]

Water Solubility Soluble [5][8][10][11]

Other Solubilities

Soluble in DMSO, acetonitrile,

alcohol.[10][11][12] Sparingly

soluble in DMSO and slightly in

Methanol.[4][13]

pKa 10.67 ± 0.20 (Predicted) [4][13]

Magnetic Susceptibility (χ) -52.5·10−6 cm³/mol [1]

Appearance White to Off-White Solid [4][13]

Tautomerism and Structure
Tetronic acid readily interconverts between its keto and enol tautomers.[1][2][3] The enol form

is generally considered to be the predominant tautomer.[2][3] This equilibrium is a critical

aspect of its chemical reactivity and biological activity.
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Keto-Enol Tautomerism of Tetronic Acid

Keto Form
(Oxolane-2,4-dione)

Enol Form
(4-Hydroxyfuran-2(5H)-one)
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Caption: Keto-Enol tautomerism of Tetronic acid.

Experimental Protocols for Physical Property
Determination
The following sections outline generalized experimental methodologies for determining the key

physical properties of Tetronic acid. These protocols are based on standard laboratory

techniques for organic compounds.[14][15][16]

Melting Point Determination
The melting point is determined as a range, from the temperature at which the first drop of

liquid appears to the temperature at which the sample is completely liquid.[14]

Sample Preparation: A small amount of dry, crystalline Tetronic acid is finely powdered.

Capillary Loading: The powdered sample is packed into a capillary tube to a height of

approximately 3 mm.[14]

Measurement: The capillary tube is placed in a melting point apparatus (e.g., a Vernier Melt

Station or similar device).[14] The sample is heated at a controlled rate (e.g., 1-2 °C per

minute) near the expected melting point.
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Data Recording: The temperatures at the beginning and end of the melting process are

recorded to define the melting range.

Boiling Point Determination (Distillation Method)
Due to its high predicted boiling point and decomposition at its melting point, experimental

determination of the boiling point at atmospheric pressure is challenging. A vacuum distillation

would be required to determine the boiling point at a reduced pressure. The general procedure

using simple distillation is as follows.[14]

Apparatus Setup: A simple distillation apparatus is assembled, including a round-bottom

flask, a condenser, a thermometer placed correctly at the vapor outlet, and a collection flask.

[14]

Procedure: The Tetronic acid sample is placed in the round-bottom flask. The liquid is

heated, and the temperature is monitored.

Data Recording: The boiling point is the stable temperature recorded on the thermometer

when the vapor is continuously bathing the thermometer bulb and condensing into the

collection flask.[14]

Solubility Determination
Qualitative solubility tests determine the miscibility of a substance in various solvents.[16]

Sample Preparation: A small, measured amount of Tetronic acid (e.g., 10 mg) is placed into

a test tube.

Solvent Addition: A measured volume of the chosen solvent (e.g., 1 mL of water, ethanol, or

DMSO) is added to the test tube.[16]

Observation: The mixture is agitated. The substance is classified as "soluble" if it dissolves

completely, "sparingly soluble" if some but not all dissolves, and "insoluble" if it does not

appear to dissolve.[16] This process is repeated with a panel of different solvents to create a

solubility profile.
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Workflow for Physical Property Characterization

Obtain Pure
Tetronic Acid Sample

Determine Melting Point
(Capillary Method)

Determine Boiling Point
(Vacuum Distillation)

Assess Solubility
(Panel of Solvents)

Spectroscopic Analysis
(NMR, IR, MS)

Compile & Analyze Data
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Caption: General experimental workflow for characterization.

Spectroscopic and Other Properties
Spectroscopic data is crucial for structural elucidation and confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR data is used to determine the

carbon-hydrogen framework of a molecule. While specific peak assignments for Tetronic
acid require the original spectral data, databases confirm the availability of 13C NMR

spectra for this compound.[17]
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Infrared (IR) Spectroscopy: IR spectroscopy identifies the functional groups present.[18][19]

For Tetronic acid, characteristic peaks would include those for the O-H stretch (enol), C=O

stretch (lactone and ketone), and C=C stretch (enol).

Mass Spectrometry (MS): Electron-Impact Mass Spectrometry (EI-MS) is used to determine

the molecular mass and fragmentation patterns, which can confirm the molecular formula.

[18][19] Studies have identified Tetronic acid and its derivatives in biological samples using

Gas Chromatography-Mass Spectrometry (GC-MS).[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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